Cas no 5110-69-0 (Iodocholine)

• Product name: Iodocholine
• CAS No: 5110-69-0
• MF: C₅H₁₃I₂N
• MW: 340.972366094589
• CID: 370373

Iodocholine Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-iodo-N,N,N-trimethyl-, iodide (1:1)
• (2-iodoethyl)trimethylammonium iodide
• 2-iodoethyl(trimethyl)azanium,iodide
• 2-iodo-N,N,N-trimethylethanaminium iodide
• Ammonium, (2-iodoethyl)trimethyl-, iodide
• Colidonio
• Ethanaminium, 2-iodo-N,N,N-trimethyl-, iodide (9CI)
• Iodocolina
• Jodcholin
• Neokathesin
• Sklerocholin
• Iodocholine

• Inchi： InChI=1S/C5H13IN.HI/c1-7(2,3)5-4-6;/h4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： HUOSDXNNLBQJLM-UHFFFAOYSA-M
• SMILES： C[N+](C)(C)CCI.[I-]

Computed Properties

• Exact Mass: 327.8111
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Iodocholine

Professional Introduction to Iodocholine (CAS No. 5110-69-0)

Iodocholine, with the chemical formula C₅H₁₀ClI₂O, is a synthetic compound widely recognized for its significant applications in the field of pharmaceuticals and biochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 5110-69-0, has garnered considerable attention due to its versatile roles in medical and scientific applications.

The primary significance of Iodocholine lies in its utility as a precursor in the synthesis of various pharmaceutical agents. Its molecular structure, featuring both iodine and choline moieties, makes it an invaluable intermediate in the development of drugs targeting neurological and metabolic disorders. Recent advancements in medicinal chemistry have highlighted its potential in the creation of novel therapeutic agents that leverage its unique chemical properties.

In the realm of medical research, Iodocholine has been extensively studied for its role in enhancing diagnostic imaging techniques. Its ability to be incorporated into radiopharmaceuticals has opened new avenues in nuclear medicine, particularly in the detection and treatment of certain cancers. The compound’s high affinity for specific biological receptors allows for precise targeting, improving the efficacy of diagnostic procedures and therapeutic interventions.

Moreover, Iodocholine has shown promise in the field of regenerative medicine. Studies have demonstrated its ability to modulate cellular processes, aiding in tissue repair and regeneration. This has sparked interest in exploring its potential applications in wound healing and organ regeneration, where its bioactive properties could significantly contribute to advancements in therapeutic strategies.

The choline moiety in Iodocholine is particularly noteworthy, as choline is a vital nutrient involved in various physiological processes, including memory and cell signaling. By incorporating iodine into this structure, researchers have been able to enhance its pharmacological properties, making it a valuable tool in the development of drugs that target choline-dependent pathways.

Recent clinical trials have begun to uncover the therapeutic potential of derivatives of Iodocholine. These trials focus on its application in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to cross the blood-brain barrier and interact with specific neural receptors has been a key focus area. Preliminary results suggest that Iodocholine-based therapies could offer significant benefits in slowing down disease progression and improving cognitive function.

The synthesis of Iodocholine is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, ensuring a steady supply for research and clinical applications. These innovations have not only improved the availability of the compound but also reduced costs, making it more accessible for widespread use.

In conclusion, Iodocholine (CAS No. 5110-69-0) stands as a cornerstone compound in contemporary pharmaceutical research. Its multifaceted applications span from diagnostic imaging to therapeutic drug development, showcasing its immense potential in addressing various health challenges. As research continues to uncover new uses and benefits, the role of Iodocholine is poised to expand further, solidifying its place as a vital component in the advancement of medical science.